Angeloylgomisin H: A Technical Guide to its Discovery, Natural Sources, and Biological Activities
Angeloylgomisin H: A Technical Guide to its Discovery, Natural Sources, and Biological Activities
For Researchers, Scientists, and Drug Development Professionals
Abstract
Angeloylgomisin H, a dibenzocyclooctadiene lignan (B3055560) primarily isolated from plants of the Schisandra genus, has garnered significant scientific interest due to its diverse and potent biological activities. This technical guide provides a comprehensive overview of the discovery and natural sources of Angeloylgomisin H, detailed experimental protocols for its isolation and characterization, and an in-depth exploration of its known biological effects, including its anti-inflammatory, neuroprotective, anti-diabetic, and cytotoxic properties. This document aims to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.
Discovery and Natural Sources
Angeloylgomisin H was first discovered as a naturally occurring lignan isolated from the fruits and stems of plants belonging to the Schisandra genus, which are widely used in traditional medicine. The primary natural sources of this compound are Schisandra chinensis and Schisandra rubriflora[1].
Table 1: Physicochemical Properties of Angeloylgomisin H
| Property | Value | Reference |
| Molecular Formula | C₂₈H₃₆O₈ | [2][3] |
| Molecular Weight | 500.58 g/mol | [3] |
| CAS Number | 66056-22-2 | [2] |
| Chemical Class | Dibenzocyclooctadiene Lignan | |
| Appearance | White powder | |
| Purity (Commercially available) | >98% |
Table 2: Occurrence of Angeloylgomisin H in Schisandra chinensis
| Plant Part | Concentration (mg/100g Dry Weight) |
| Fruits | 71.6 |
| Stems | 31.4 |
Experimental Protocols
Isolation and Purification
The isolation and purification of Angeloylgomisin H from Schisandra species typically involves a multi-step process combining various chromatographic techniques.
2.1.1. Extraction
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Sample Preparation: Air-dried and powdered fruits or stems of Schisandra chinensis or Schisandra rubriflora are used as the starting material.
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Solvent Extraction: The powdered plant material is extracted with a suitable organic solvent. A common method involves maceration or Soxhlet extraction with 95% ethanol (B145695) or methanol.
2.1.2. Chromatographic Purification
A combination of silica (B1680970) gel column chromatography and high-speed counter-current chromatography (HSCCC) is an effective method for isolating Angeloylgomisin H.
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Silica Gel Column Chromatography:
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The crude extract is subjected to silica gel column chromatography.
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A gradient elution is typically employed, starting with a non-polar solvent like petroleum ether and gradually increasing the polarity with ethyl acetate.
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Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions containing lignans (B1203133) are pooled.
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High-Speed Counter-Current Chromatography (HSCCC):
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The enriched lignan fraction from the silica gel column is further purified using HSCCC.
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A two-phase solvent system is utilized. A common system is n-hexane-ethyl acetate-methanol-water in a specific ratio (e.g., 5:2:5:2, v/v/v/v).
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The upper phase is used as the stationary phase, and the lower phase as the mobile phase.
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The sample is injected, and the effluent is monitored by UV detection to collect the peak corresponding to Angeloylgomisin H.
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Structural Characterization
The structure of the purified Angeloylgomisin H is confirmed using spectroscopic methods.
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Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to determine the molecular weight of the compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR and ¹³C NMR spectra are recorded to elucidate the chemical structure.
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Deuterated chloroform (B151607) (CDCl₃) is a common solvent for NMR analysis.
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The chemical shifts (δ) and coupling constants (J) provide detailed information about the arrangement of protons and carbons in the molecule.
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Table 3: ¹H and ¹³C NMR Spectral Data for Angeloylgomisin H
| Position | ¹³C NMR (δ, ppm) | ¹H NMR (δ, ppm, J in Hz) |
| 1 | 148.9 | - |
| 2 | 110.8 | 6.65 (s) |
| 3 | 149.2 | - |
| 4 | 140.8 | - |
| 4a | 125.7 | - |
| 5 | 36.1 | 2.58 (m), 2.15 (m) |
| 6 | 82.3 | 4.25 (d, 9.5) |
| 7 | 40.1 | 2.05 (m) |
| 8 | 23.5 | 1.25 (d, 7.0) |
| 9 | 13.5 | 0.95 (d, 7.0) |
| 10 | 135.2 | - |
| 11 | 112.5 | 6.75 (s) |
| 12 | 151.8 | - |
| 13 | 140.2 | - |
| 13a | 123.9 | - |
| 1' | 128.1 | - |
| 2' | 138.5 | 6.10 (qq, 7.0, 1.5) |
| 3' | 15.8 | 1.95 (d, 7.0) |
| 4' | 20.5 | 1.85 (s) |
| OMe-1 | 56.1 | 3.85 (s) |
| OMe-3 | 61.1 | 3.90 (s) |
| OMe-12 | 56.0 | 3.80 (s) |
| OMe-13 | 61.0 | 3.95 (s) |
| OCO | 167.5 | - |
Note: NMR data can vary slightly depending on the solvent and instrument used.
Biological Activities and Signaling Pathways
Angeloylgomisin H exhibits a range of promising biological activities, which are mediated through various signaling pathways.
Anti-Diabetic Activity via PPAR-γ Activation
Angeloylgomisin H has been identified as a peroxisome proliferator-activated receptor-gamma (PPAR-γ) agonist[4]. PPAR-γ is a nuclear receptor that plays a crucial role in regulating glucose metabolism and insulin (B600854) sensitivity.
Experimental Protocol: PPAR-γ Transactivation Assay
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Cell Culture: A suitable cell line, such as HEK293T cells, is used.
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Transfection: Cells are co-transfected with a PPAR-γ expression vector and a reporter plasmid containing a PPAR-responsive element upstream of a luciferase gene.
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Treatment: Transfected cells are treated with varying concentrations of Angeloylgomisin H. A known PPAR-γ agonist (e.g., rosiglitazone) is used as a positive control.
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Luciferase Assay: After incubation, cell lysates are prepared, and luciferase activity is measured using a luminometer. An increase in luciferase activity indicates the activation of PPAR-γ.
Caption: PPAR-γ activation pathway by Angeloylgomisin H.
Proposed Anti-Inflammatory Mechanism via NF-κB Inhibition
While direct studies on Angeloylgomisin H are limited, many lignans and other phytochemicals exert anti-inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway. It is plausible that Angeloylgomisin H shares this mechanism.
Experimental Protocol: NF-κB Inhibition Assay
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Cell Culture: Macrophage cell lines, such as RAW 264.7, are commonly used.
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Inflammatory Stimulus: Cells are pre-treated with Angeloylgomisin H and then stimulated with lipopolysaccharide (LPS) to induce an inflammatory response and activate NF-κB.
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Western Blot Analysis: Cell lysates are analyzed by Western blotting to assess the phosphorylation and degradation of IκBα (an inhibitor of NF-κB) and the phosphorylation of the p65 subunit of NF-κB. Inhibition of IκBα degradation and p65 phosphorylation indicates NF-κB pathway inhibition.
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Immunofluorescence: The nuclear translocation of the p65 subunit can be visualized using immunofluorescence microscopy. A reduction in nuclear p65 in Angeloylgomisin H-treated cells would confirm NF-κB inhibition.
Caption: Proposed NF-κB inhibition pathway by Angeloylgomisin H.
Proposed Neuroprotective Mechanism via Nrf2 Activation
The neuroprotective effects of many natural compounds are attributed to their ability to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a key regulator of the antioxidant response.
Experimental Protocol: Nrf2 Activation Assay
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Cell Culture: Neuronal cell lines (e.g., SH-SY5Y) or primary neurons are used.
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Treatment: Cells are treated with Angeloylgomisin H for a specified period.
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Western Blot Analysis: The expression levels of Nrf2 and its downstream target proteins, such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1), are analyzed by Western blotting. An increase in the levels of these proteins indicates Nrf2 pathway activation.
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Immunofluorescence: The nuclear translocation of Nrf2 can be visualized by immunofluorescence staining.
